Cas no 41298-49-1 (1-(3-phenoxypropyl)piperazine)

• Product Name: 1-(3-phenoxypropyl)piperazine
• CAS No: 41298-49-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD03844730
• CID: 328210
• PubChem ID: 2760351
• Update Time: 2025-04-19

1-(3-phenoxypropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-phenoxypropyl)-
• 1-(3-Phenoxypropyl)piperazine
• (3-piperazinylpropoxy)benzene
• 1-(3-Phenoxypropyl)-piperazine
• 3-phenoxypropylpiperazine
• N-(3-Phenoxy-1-propyl)-piperazin
• N-(3-phenoxy-1-propyl)piperazine
• Piperazine,1-(3-phenoxypropyl)
• PS-3233
• 41298-49-1
• DTXSID60375125
• MFCD03844730
• A825508
• SCHEMBL9097701
• AMY23660
• JCMMXVUEJTZCIS-UHFFFAOYSA-N
• AKOS000343284
• 1-(3-phenyloxypropyl)piperazine
• A10370
• 1-(3-phenoxypropyl)piperazine

• MDL： MFCD03844730
• Inchi： 1S/C13H20N2O/c1-2-5-13(6-3-1)16-12-4-9-15-10-7-14-8-11-15/h1-3,5-6,14H,4,7-12H2
• InChI Key： JCMMXVUEJTZCIS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCN1CCNCC1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Melting Point: 150-152°C
• PSA: 24.50000
• LogP: 1.62740

1-(3-phenoxypropyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：